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Compound of Interest

Compound Name: Chloropentamethyldisilane

CAS No.: 1560-28-7

Cat. No.: B075337

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Chloropentamethyldisilane
Chloropentamethyldisilane, a unique organosilicon compound, holds significant potential for

innovation in synthetic chemistry and materials science. This guide serves as a comprehensive

technical resource, delving into its core characteristics, synthesis, and diverse applications,

with a particular focus on its relevance to drug discovery and development. Its distinct

molecular architecture, featuring a silicon-silicon bond and a reactive chlorine atom, makes it a

versatile reagent for the introduction of the pentamethyldisilanyl moiety into organic molecules.

CAS Number: 1560-28-7[1][2]

Molecular Formula: C5H15ClSi2[1]
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Chloropentamethyldisilane, also known by its systematic name 1-chloro-1,1,2,2,2-

pentamethyldisilane, possesses a unique structural framework.[2] The molecule consists of two

silicon atoms linked by a single bond. One silicon atom is bonded to three methyl groups (a

trimethylsilyl group), while the second silicon atom is bonded to two methyl groups and a

chlorine atom. This arrangement results in a sterically hindered yet reactive center at the

silicon-chlorine bond.

Key Structural Features:

Si-Si Bond: The presence of a silicon-silicon bond is a defining characteristic, contributing to

the compound's electronic properties and reactivity.

Si-Cl Bond: The polar silicon-chlorine bond is the primary site of nucleophilic attack, making

it a versatile functional group for a variety of chemical transformations.

Methyl Groups: The five methyl groups contribute to the compound's lipophilicity and

influence its steric profile.

A summary of its key physical properties is provided in the table below:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Below is a diagram illustrating the molecular structure of chloropentamethyldisilane.

Caption: Molecular structure of chloropentamethyldisilane.
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The synthesis of chloropentamethyldisilane is a critical aspect for its accessibility in research

and industrial applications. While various methods can be conceptualized, a common approach

involves the reaction of a silyl anion with a chlorosilane. A detailed, exemplary protocol is

outlined below.

Experimental Protocol: Synthesis via Silyl Anion Intermediate

This protocol describes a laboratory-scale synthesis. All operations should be conducted under

an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials:

Hexamethyldisilane

Methyllithium in diethyl ether

Dichlorodimethylsilane

Anhydrous tetrahydrofuran (THF)

Anhydrous hexane

Standard glassware for air-sensitive chemistry (Schlenk line, cannulas, etc.)

Step-by-Step Methodology:

Generation of the Silyl Anion:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel under a nitrogen atmosphere, dissolve

hexamethyldisilane in anhydrous THF.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of methyllithium in diethyl ether to the stirred solution. The reaction is

exothermic. Maintain the temperature below 10 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours. This step generates the pentamethyldisilanyllithium

intermediate.

Reaction with Dichlorodimethylsilane:

Cool the solution of the silyl anion back to 0 °C.

Slowly add a solution of dichlorodimethylsilane in anhydrous THF to the reaction mixture

via the dropping funnel. A white precipitate of lithium chloride will form.

After the addition is complete, allow the mixture to warm to room temperature and stir

overnight.

Work-up and Purification:

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine, then dry over anhydrous magnesium

sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

The crude product is then purified by fractional distillation under reduced pressure to yield

pure chloropentamethyldisilane.

Causality Behind Experimental Choices:

Inert Atmosphere: Organolithium reagents and silyl anions are highly reactive towards

oxygen and moisture. An inert atmosphere is crucial to prevent the degradation of these

intermediates and ensure a high yield of the desired product.

Anhydrous Solvents: Water reacts with both the organolithium reagent and the chlorosilane

starting materials, leading to undesired side products.
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Low-Temperature Addition: The initial lithiation and the subsequent reaction with the

chlorosilane are exothermic. Maintaining a low temperature helps to control the reaction rate,

minimize side reactions, and ensure safety.

Fractional Distillation: This purification technique is effective for separating the desired

product from unreacted starting materials and byproducts based on their different boiling

points.

Below is a workflow diagram illustrating the synthesis process.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the synthesis of chloropentamethyldisilane.

Applications in Research and Drug Development
The unique reactivity of the Si-Cl bond in chloropentamethyldisilane makes it a valuable

reagent in organic synthesis, with emerging applications in the pharmaceutical and drug

development sectors.

1. Silylation and Protection of Functional Groups:

Similar to other chlorosilanes, chloropentamethyldisilane can be used to protect hydroxyl,

amino, and thiol groups. The resulting pentamethyldisilanyl ethers, amines, and thioethers offer

a distinct steric and electronic profile compared to smaller silyl protecting groups. This can be
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advantageous in multi-step syntheses where selective protection and deprotection are

required. The increased steric bulk can enhance the stability of the protected group under

certain reaction conditions.

2. Introduction of a Lipophilic Moiety:

The five methyl groups of the pentamethyldisilanyl group significantly increase the lipophilicity

of a molecule. In drug development, modifying a lead compound with such a moiety can have a

profound impact on its pharmacokinetic properties, such as membrane permeability, metabolic

stability, and oral bioavailability. By strategically introducing a pentamethyldisilanyl group,

medicinal chemists can fine-tune the drug-like properties of a candidate molecule.

3. Bioisosteric Replacement:

The silicon atom in the pentamethyldisilanyl group can act as a bioisostere for a quaternary

carbon atom. This substitution can lead to subtle changes in bond angles, bond lengths, and

electronic distribution, which can in turn affect the binding affinity of a drug molecule to its

target protein. Exploring such silicon-for-carbon substitutions is a growing area of interest in

medicinal chemistry for lead optimization.

4. Precursor to Other Silylating Agents:

Chloropentamethyldisilane can serve as a precursor for the synthesis of other

pentamethyldisilanyl-containing reagents with different leaving groups, such as triflates or

amides. These reagents may offer different reactivity profiles and may be more suitable for

specific synthetic transformations.

Spectroscopic Characterization
The identity and purity of chloropentamethyldisilane are typically confirmed using a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl

groups attached to the two different silicon atoms. The trimethylsilyl group will exhibit a
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singlet integrating to nine protons, while the dimethylsilyl group will show a singlet

integrating to six protons.

¹³C NMR: The carbon NMR spectrum will display corresponding signals for the methyl

carbons.

²⁹Si NMR: The silicon NMR spectrum will show two distinct resonances, confirming the

presence of two different silicon environments.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for Si-

C and C-H stretching and bending vibrations. The Si-Cl stretch will also be observable.

Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak and

characteristic fragmentation patterns, including the loss of a methyl group or a chlorine atom,

which can be used to confirm the molecular weight and structure.

Safety and Handling
Chloropentamethyldisilane is a flammable liquid and is corrosive.[2] It reacts with water, and

appropriate safety precautions must be taken during its handling and storage.

Handling: Work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible materials such as water, alcohols, and strong oxidizing agents. The container

should be tightly sealed under an inert atmosphere.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
Chloropentamethyldisilane is a valuable and versatile organosilicon compound with

significant potential in synthetic chemistry and drug development. Its unique molecular

structure, characterized by a Si-Si bond and a reactive Si-Cl bond, allows for the introduction of

the sterically demanding and lipophilic pentamethyldisilanyl group. As our understanding of the

role of silicon in medicinal chemistry continues to grow, reagents like

chloropentamethyldisilane will undoubtedly play an increasingly important role in the design
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and synthesis of novel therapeutic agents. This guide has provided a foundational

understanding of its properties, synthesis, and applications, aiming to empower researchers

and scientists to explore its full potential in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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